molecular formula C7H8N2O2 B8541765 N-hydroxy 3-pyridineacetamide

N-hydroxy 3-pyridineacetamide

Cat. No.: B8541765
M. Wt: 152.15 g/mol
InChI Key: ZHAALIFPFRIDSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-hydroxy 3-pyridineacetamide is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H8N2O2

Molecular Weight

152.15 g/mol

IUPAC Name

N-hydroxy-2-pyridin-3-ylacetamide

InChI

InChI=1S/C7H8N2O2/c10-7(9-11)4-6-2-1-3-8-5-6/h1-3,5,11H,4H2,(H,9,10)

InChI Key

ZHAALIFPFRIDSQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)CC(=O)NO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 13.8 g. (200 mmole) of hydroxylamine hydrochloride and 27.8 ml. (200 mmole) of triethylamine in 500 ml. of methyl alcohol was cooled to a temperature of -5° C. and 30.2 g. (200 mmole) of methyl 3-pyridineacetate were added. The mixture was stirred for 6 hours at room temperature and then 10.8 g. (200 mmole) of sodium methylate were added causing a slight exotherm to occur. The reaction mixture was then stirred for 27.5 hours. The reaction mixture was filtered and the filtrate evaporated to dryness. The crude residue of product was sonicated with 50 ml. of chloroform and filtered. The insoluble crude product (25.10 g) was crystallized from 50 ml. of water. There were obtained 15.54 g. of product melting with decomposition at about 163° C. to about 165° C.
Quantity
200 mmol
Type
reactant
Reaction Step One
Quantity
200 mmol
Type
reactant
Reaction Step Two
Quantity
200 mmol
Type
reactant
Reaction Step Three
Name
sodium methylate
Quantity
200 mmol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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